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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Streptomyces capoamus and its

production of the antitumor antibiotic, capoamycin. The information presented herein is a

synthesis of available scientific literature, intended to serve as a valuable resource for

researchers and professionals in the fields of microbiology, natural product chemistry, and drug

development. While comprehensive data on capoamycin's biosynthesis and specific

mechanism of action are limited in publicly accessible literature, this guide consolidates

established knowledge on the producing organism and related compounds to provide a

foundational understanding.

Introduction to Streptomyces capoamus
Streptomyces capoamus is a species of bacteria belonging to the genus Streptomyces, which

is renowned for its prolific production of a wide array of secondary metabolites, including many

clinically important antibiotics. Isolated from soil, S. capoamus has been identified as the

producer of several bioactive compounds, most notably capoamycin, as well as other

anthracyclines such as ciclamycin.[1][2] The production of these compounds underscores the

therapeutic potential of this microorganism.

Capoamycin: Structure and Biological Activity
Capoamycin is a polyketide-derived natural product with a molecular formula of C35H38O10.

[3] Structurally, it is classified as a member of the hydroxyanthraquinone class of compounds.
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[3]

Table 1: Physicochemical Properties of Capoamycin

Property Value Source

Molecular Formula C35H38O10 PubChem

Molecular Weight 618.7 g/mol PubChem

IUPAC Name

[6-(4a,8,12b-trihydroxy-3-

methyl-1,7,12-trioxo-4H-

benzo[a]anthracen-9-yl)-4-

hydroxy-2-methyloxan-3-yl]

(2E,4E)-deca-2,4-dienoate

PubChem

Capoamycin has demonstrated a range of biological activities, including inhibitory effects

against Gram-positive bacteria, yeasts, and fungi.[4] Furthermore, it has been reported to

induce the differentiation of mouse myeloid leukemia cells, suggesting its potential as an

anticancer agent.[4]

Table 2: Reported Biological Activities of Capoamycin

Activity
Target
Organism/Cell Line

Observed Effect Source

Antibacterial
Gram-positive

bacteria
Inhibition of growth [4]

Antifungal Yeasts and fungi Inhibition of growth [4]

Antitumor
Mouse myeloid

leukemia cells

Induction of

differentiation
[4]

Biosynthesis of Capoamycin
The precise biosynthetic pathway of capoamycin in Streptomyces capoamus has not been

fully elucidated in the available scientific literature. However, based on its anthracycline core

structure and the general understanding of polyketide biosynthesis in Streptomyces, a
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hypothetical pathway can be proposed. Anthracyclines are typically synthesized by type II

polyketide synthases (PKS), which are large, multi-enzyme complexes that iteratively condense

simple acyl-CoA precursors to build the polyketide backbone. This backbone then undergoes a

series of modifications, including cyclization, aromatization, glycosylation, and other tailoring

reactions, to yield the final natural product.

The regulation of secondary metabolite biosynthesis in Streptomyces is a complex process,

often involving pathway-specific regulatory genes located within the biosynthetic gene cluster,

as well as global regulators that respond to nutritional and environmental signals.[1][5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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